molecular formula C10H9N3O2 B8383251 methyl 6-(1H-pyrazol-1-yl)picolinate

methyl 6-(1H-pyrazol-1-yl)picolinate

Cat. No.: B8383251
M. Wt: 203.20 g/mol
InChI Key: RAOJJYGJNJVRSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-(1H-pyrazol-1-yl)picolinate is a useful research compound. Its molecular formula is C10H9N3O2 and its molecular weight is 203.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9N3O2

Molecular Weight

203.20 g/mol

IUPAC Name

methyl 6-pyrazol-1-ylpyridine-2-carboxylate

InChI

InChI=1S/C10H9N3O2/c1-15-10(14)8-4-2-5-9(12-8)13-7-3-6-11-13/h2-7H,1H3

InChI Key

RAOJJYGJNJVRSB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=NC(=CC=C1)N2C=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of commercially available methyl 6-bromopicolinate (1.000 g; 4.62 mmol), 1H-pyrazole (315 mg; 4.62 mmol), trans-N,N′-dimethylcyclohexane-1,2-diamine (135 mg; 0.92 mmol), K2CO3 (1.370 g; 9.72 mmol), and CuI (44 mg; 0.23 mmol) in anh. toluene (15 ml) was heated at reflux for 17 h. After cooling to rt, water was added, and the mixture was extracted with AcOEt. The mixed organic layers were dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure. Purification by FC (DCM/MeOH=20/1) afforded methyl 6-(1H-pyrazol-1-yl)picolinate as a colorless solid. LC-MS (conditions A): tR=0.59 min.; [M+H]+: 204.04 g/mol.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
315 mg
Type
reactant
Reaction Step One
Quantity
135 mg
Type
reactant
Reaction Step One
Name
Quantity
1.37 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
CuI
Quantity
44 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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